4-methoxy-N-(2-methylcyclopentyl)aniline

• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol
• IUPAC Name: 4-methoxy-N-(2-methylcyclopentyl)aniline
• InChI: InChI=1S/C13H19NO/c1-10-4-3-5-13(10)14-11-6-8-12(15-2)9-7-11/h6-10,13-14H,3-5H2,1-2H3
• InChI Key: ZDUHYPVGGIWIQX-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC1NC2=CC=C(C=C2)OC

Description

4-Methoxy-N-(2-methylcyclopentyl)aniline (CAS: 1469769-23-0, Molecular Formula: C₁₃H₁₉NO) is a secondary aromatic amine featuring a methoxy-substituted aniline core and a 2-methylcyclopentyl substituent on the nitrogen atom. Its structural uniqueness lies in the cyclopentyl group, which introduces steric bulk and conformational constraints compared to simpler alkyl or aryl substituents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-methoxy-N-(2-methylcyclopentyl)aniline typically involves the reaction of 4-methoxyaniline with 2-methylcyclopentyl chloride in the presence of a base such as sodium hydroxide. The reaction is carried out under reflux conditions to ensure complete conversion of the reactants to the desired product .

Industrial Production Methods

In an industrial setting, the production of 4-methoxy-N-(2-methylcyclopentyl)aniline can be scaled up using continuous flow reactors. This method allows for better control over reaction conditions, leading to higher yields and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

4-Methoxy-N-(2-methylcyclopentyl)aniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding quinones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of amines.

Substitution: The methoxy group can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide (DMF).

Major Products Formed

Oxidation: Quinones.

Reduction: Amines.

Substitution: Various substituted anilines depending on the nucleophile used.

Scientific Research Applications

4-Methoxy-N-(2-methylcyclopentyl)aniline has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique structural features.

Industry: Utilized in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 4-methoxy-N-(2-methylcyclopentyl)aniline involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table summarizes key structural analogues and their substituent-driven properties:

Compound Name	Substituent on N-Atom	Key Structural Features	Reference Evidence
4-Methoxy-N-(1-(p-tolyl)ethyl)aniline	1-(p-Tolyl)ethyl	Aryl-alkyl hybrid; moderate steric bulk
4-Methoxy-N-(4-methoxybenzyl)aniline	4-Methoxybenzyl	Electron-rich benzyl group; enhanced planar conjugation
4-Methoxy-N-(pentan-3-yl)aniline	Pentan-3-yl	Flexible alkyl chain; minimal steric hindrance
3-(Adamantan-1-yl)-4-methoxy-N-(p-tolyl)aniline	Adamantane-p-tolyl hybrid	Extreme steric bulk; rigid polycyclic structure
(E)-4-Methoxy-N-(1-(p-tolyl)ethylidene)aniline	p-Tolyl ethylidene (imine)	Conjugated imine system; planar geometry

Key Observations :

• Steric Effects : The 2-methylcyclopentyl group in the target compound provides intermediate steric bulk compared to adamantane derivatives (e.g., IC₅₀ values in ) and more flexibility than rigid aryl-imines .
• Electronic Effects : Methoxy groups enhance electron density on the aromatic ring, increasing nucleophilicity. This contrasts with nitro- or trifluoromethyl-substituted analogues (e.g., ), which exhibit electron-withdrawing effects .

Key Observations :

• Palladium-catalyzed methods (e.g., ) are prevalent for aryl-aminated products, whereas adamantane derivatives require specialized catalysts for steric control .
• The target compound’s synthesis may face challenges in regioselectivity due to the cyclopentyl group’s steric demands, unlike linear alkyl analogues (e.g., pentan-3-yl in ) .

Physicochemical Properties

Compound Name	Melting Point/State	Solubility	Crystallinity Data	Reference Evidence
4-Methoxy-N-(2-methylcyclopentyl)aniline	Not reported	Likely low in water	No crystal structure reported
4-Methoxy-N-(2-nitrobenzylidene)aniline	Crystalline solid	Moderate in DCM/THF	Orthorhombic (P212121), Z=4
4-Methoxy-N-(4-methoxybenzyl)aniline	Oil (purified)	High in organic solvents	No crystal data
Adamantane derivatives	High melting solids	Low in polar solvents	Rigid packing due to adamantane

Key Observations :

• The cyclopentyl group likely reduces solubility in polar solvents compared to benzylidene or methoxybenzyl analogues .
• Adamantane derivatives exhibit higher thermal stability, correlating with their rigid structures .

Electronic and Spectroscopic Properties

• NMR Shifts :
  • The methoxy group in all compounds resonates at δ ~3.7–3.8 ppm in ¹H NMR .
  • Cyclopentyl protons show complex splitting (δ 1.2–2.1 ppm) due to chair-boat conformers, unlike linear alkyl chains (e.g., pentan-3-yl, δ 1.17 ppm) .
• IR Spectroscopy :
  • N-H stretches at ~3400 cm⁻¹ (weaker in sterically hindered compounds like adamantane derivatives) .

Key Observations :

• Bulky substituents (e.g., adamantane) enhance receptor binding affinity but reduce solubility .
• The target compound’s cyclopentyl group may balance steric bulk and solubility for moderate bioactivity, though specific data are lacking.